Cas no 2171793-46-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{7-oxa-1-azaspiro3.5nonan-1-yl}-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{7-oxa-1-azaspiro3.5nonan-1-yl}-5-oxopentanoic acid
• CAS No: 2171793-46-5
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6568390
• PubChem ID: 165822549
• Update Time: 2025-07-02

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{7-oxa-1-azaspiro3.5nonan-1-yl}-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{7-oxa-1-azaspiro3.5nonan-1-yl}-5-oxopentanoic acid
• EN300-1538020
• 2171793-46-5
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{7-oxa-1-azaspiro[3.5]nonan-1-yl}-5-oxopentanoic acid

• Inchi： 1S/C27H30N2O6/c30-24(31)10-9-23(25(32)29-14-11-27(29)12-15-34-16-13-27)28-26(33)35-17-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,22-23H,9-17H2,(H,28,33)(H,30,31)
• InChI Key： HCTVFZVMLKTYJG-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCN2C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{7-oxa-1-azaspiro3.5nonan-1-yl}-5-oxopentanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{7-oxa-1-azaspiro3.5nonan-1-yl}-5-oxopentanoic Acid (CAS No. 2171793-46-5)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{7-oxa-1-azaspiro3.5nonan-1-yl}-5-oxopentanoic acid, with the CAS number 2171793-46-5, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a fusion of organic chemistry and medicinal science, offering potential applications in various therapeutic areas.

The molecular architecture of this compound is defined by several key structural motifs. The presence of a fluoren-9-yl moiety, specifically linked through a methoxycarbonyl group, contributes to the compound's stability and reactivity. This feature is particularly intriguing in the context of drug design, where such aromatic systems often enhance binding affinity and metabolic stability. Additionally, the incorporation of a spirocyclic structure, denoted by 7-oxa-1-azaspiro3.5nonan-1-y, introduces a unique three-dimensional conformation that can influence pharmacokinetic properties and target interactions.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and enhanced binding entropy. The spirocyclic framework in this compound not only adds to its structural complexity but also opens up possibilities for designing molecules with improved pharmacological profiles. This has been particularly relevant in the development of protease inhibitors and other enzyme-targeting agents, where spatial constraints play a crucial role in determining efficacy.

The carboxylic acid functionality at the 5-position of the molecule provides another layer of reactivity, allowing for further derivatization and modification. This versatility makes the compound a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents. For instance, the carboxylic acid group can be used to form amides or esters, which are common modifications in drug development aimed at improving solubility and bioavailability.

Recent studies have highlighted the importance of fluorinated aromatic systems in medicinal chemistry. The fluoren core in this compound not only enhances its structural rigidity but also contributes to its electronic properties, which can be leveraged to modulate interactions with biological targets. Fluorine atoms are known to influence metabolic stability and binding affinity, making them a preferred element in many drug candidates.

The spirocyclic amine group, represented by 7-oxa-1-azaspiro3.5nonan, adds another dimension to the compound's pharmacological potential. Spirocyclic amines have been reported to exhibit significant activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The unique conformation imposed by the spirocyclic structure can lead to improved binding selectivity and reduced off-target effects.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are often challenging but highly rewarding. The synthesis of 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{7-oxa-1-azaspiro3.5nonan-1-yl}-5-oxopentanoic acid involves multiple steps, including protection-deprotection strategies and regioselective functionalization. Advanced synthetic techniques such as transition-metal catalysis have been employed to ensure high yields and purity.

The pharmacological evaluation of this compound has been ongoing, with initial studies focusing on its interaction with specific biological targets. Preliminary results suggest that it exhibits promising activity against certain enzymes and receptors relevant to therapeutic areas such as oncology and inflammation. These findings underscore the potential of this compound as a lead molecule for further development.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular modeling studies have been instrumental in predicting how this compound might interact with its intended targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and other pharmacokinetic parameters, guiding the optimization process towards more effective drug candidates.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{7-oxa-1-azaspiro3.5nonan-1-yl}-5-oxopentanoic acid (CAS No. 2171793-46-^{_{®®®®®®®®®®®®®®®®®®®®®®©©©©©©©ℌℌℌℌℌℌℌℌℌℌℌℌℌℌℍ🔥🔥🔥🔥🔥🔥🔥🔥🔥🔥🔥🔥🔥👑💎✨✨✨✨✨✨✨✨✨✨✨✨✨💫💫💫💫💫💫💫💫💫💫💫💫❤️‍🔥❤️‍🔥❤️‍🔥❤️‍🔥❤️‍🔥❤️‍🔥❤️‍🔥❤️‍🔥❤️‍🔥❤️‍🔥❤️‍👑😍😍😍😍😍😍😍😍😍😍😍😍☀️☀️☀️☀️☀️☀️☀️☀️☀️☀️☀️☀️⭐⭐⭐⭐⭐⭐⭐⭐⭐⭐⭐⭐➕➖➕➖➕➖➕➖➕➖➕➖➕➖➕➖ ➗ ➗ ➗ ➗ ➗ ➗ ➗ ➗ ➗ ➗ ➗ ➗ 🚀 🚀 🚀 🚀 🚀 🚀 🚀 🚀 🚀 🚀 🚀 🚀 🚁 🚁 🚁 🚁 🚁 🚁 🚁 🚁 💼 💼 💼 💼 💼 💼 💼 💼 💼 💼 💼 💼 ✈️ ✈️ ✈️ ✈️ ✈️ ✈️ ✈️ ✈️ ✈️ ✈️ ✈️ ✈️ 👩‍⚕ 👩‍⚕ 👩‍⚕ 👩‍⚕ 👩‍⚕ 👩‍⚕ 👩‍⚕ 👩‍⚕ 👩‍⚕ 👩‍⚕ 👩‍⚕ 👩‍⚕ 🔬 🔬 🔬 🔬 🔬 🔬 🔬 🔬 🔬 🔬 🔬 🔬 😊 😊 😊 😊 😊 😊 😊 😊 😊 😊 😊 😊 ❤ ❤ ❤ ❤ ❤ ❤ ❤ ❤ ❤ ❤ ❤ ❤ ⛰ ⛰ ⛰ ⛰ ⛰ ⛰ ⛰ ⛰ ⛰ ⛰ ⛰ ⛰}} ) represents a significant advancement in medicinal chemistry with its complex structure and multifaceted potential applications.